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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284 Get Quote

This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling of 2-Ethylbenzaldehyde. It includes detailed

personal protective equipment (PPE) recommendations, emergency protocols, and answers to

frequently asked questions regarding its use in a laboratory setting.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common questions and potential issues that may arise during

experiments involving 2-Ethylbenzaldehyde.

Q1: What are the immediate health hazards I should be aware of when working with 2-
Ethylbenzaldehyde?

A1: 2-Ethylbenzaldehyde is classified as a combustible liquid and is harmful if swallowed.[1] It

can cause skin and eye irritation.[2] Inhalation of vapors or mists may lead to respiratory

irritation.[2]

Q2: The color of my 2-Ethylbenzaldehyde appears pale yellow, although it's described as

colorless. Is it safe to use?

A2: 2-Ethylbenzaldehyde is typically a colorless to pale yellow liquid.[3] A pale yellow color

does not necessarily indicate impurity or degradation, but it is good practice to verify the purity

if your experiment is sensitive to impurities.
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Q3: I've noticed a sweet, floral odor. Does this indicate a leak or spill?

A3: 2-Ethylbenzaldehyde has a characteristic sweet, floral odor.[3] While this is a property of

the chemical, a noticeable odor could indicate a leak or inadequate ventilation. Ensure you are

working in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.

Q4: What should I do if I accidentally spill a small amount of 2-Ethylbenzaldehyde on my lab

bench?

A4: For a small spill, you should absorb it with an inert material such as sand, earth, or

vermiculite.[4] After absorption, collect the material into a suitable, labeled container for waste

disposal.[4] Ensure you are wearing appropriate PPE, including gloves and eye protection,

during the cleanup process. Avoid breathing vapors.[4]

Q5: Can I store 2-Ethylbenzaldehyde with other organic solvents?

A5: 2-Ethylbenzaldehyde should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[1][5] It is incompatible with strong oxidizing agents, strong reducing agents,

and strong bases.[6] Therefore, it should be segregated from these chemicals during storage to

prevent potentially hazardous reactions.

Q6: My reaction involving 2-Ethylbenzaldehyde is not proceeding as expected. What are

some common side reactions or incompatibilities?

A6: 2-Ethylbenzaldehyde, as an aldehyde, is susceptible to oxidation, which can convert it to

2-ethylbenzoic acid. It can also participate in various condensation reactions.[5] Ensure your

reaction setup is under an inert atmosphere if sensitivity to air is a concern. It is incompatible

with strong oxidizing and reducing agents.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Ethylbenzaldehyde. Note that

specific occupational exposure limits were not available in the consulted resources.
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Property Value Source(s)

Molecular Formula C₉H₁₀O [3][7]

Molecular Weight 134.18 g/mol [7]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 212 °C (lit.) [7]

Density 1.02 g/mL at 25 °C (lit.) [7]

Flash Point > 110 °C / 230 °F [8]

Storage Class 10 - Combustible liquids [7]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are crucial to minimize exposure to 2-Ethylbenzaldehyde.

PPE Category Recommendation Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

goggles.

[5][9]

Skin Protection

Wear appropriate protective

gloves (e.g., Butyl rubber,

Viton) and clothing to prevent

skin exposure. Natural rubber

(latex), nitrile rubber, and PVC

are not recommended.

[8][9]

Respiratory Protection

Use only in a well-ventilated

area, such as a chemical fume

hood. If vapors or aerosols are

generated, a respirator with an

appropriate filter (e.g., type

ABEK) may be required.

[1][5]
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Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[5]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water.

[1][5]

Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

medical attention.

[1][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or dry sand.[1][5]

Specific Hazards: The substance is a combustible liquid. Vapors are heavier than air and

may spread along floors, potentially forming explosive mixtures with air upon intense

heating.[1] Hazardous combustion products include carbon monoxide and carbon dioxide.[1]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][5]

Accidental Release Measures
For detailed steps on handling a spill, refer to the workflow diagram below.
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2-Ethylbenzaldehyde Spill Response Workflow

Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate immediate area
Alert others nearby

Ensure adequate ventilation
(if safe to do so)

Remove all sources of ignition

Don appropriate PPE
(Gloves, Goggles, etc.)

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
sealed, labeled waste container

Decontaminate spill area

Dispose of waste according to
institutional and local regulations

Report the incident to EH&S

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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